Cas no 946604-99-5 (methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate)

Methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for constructing functionalized thiophene derivatives. The presence of both a bromo substituent and a Boc-protected amino group at the 5- and 3-positions, respectively, allows for selective further functionalization via cross-coupling or deprotection strategies. The methyl ester moiety enhances solubility and facilitates downstream transformations such as hydrolysis or amidation. This compound is especially useful in medicinal chemistry and materials science, where thiophene-based scaffolds are of high interest. Its stability under standard conditions and well-defined reactivity make it a reliable building block for complex molecule synthesis.
methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate structure
946604-99-5 structure
Product Name:methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate
CAS No:946604-99-5
MF:C11H14BrNO4S
MW:336.202161312103
MDL:MFCD19441868
CID:1028316
PubChem ID:57356848
Update Time:2025-05-22

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
    • 3-(tert-butoxycarbonyl)amino-5-bromo-thiophene-2-carboxylic acid methyl ester
    • 5-BROMO-3-TERT-BUTOXYCARBONYLAMINO-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • methyl 5-bromo-3-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylate
    • Methyl 5-bromo-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-thiophenecarboxylate (ACI)
    • methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate
    • SCHEMBL101455
    • DTXSID70723456
    • CS-0146986
    • METHYL 5-BROMO-3-[(TERT-BUTOXYCARBONYL)AMINO]THIOPHENE-2-CARBOXYLATE
    • 5-BroMo-3-tert-butoxycarbonylaMino-thiophene-2-carboxylicacidMethylester
    • OQCNMXAYFCAWPE-UHFFFAOYSA-N
    • Methyl5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
    • DB-358785
    • 5-bromo-3-tert-butoxycarbonylaminothiophene-2-carboxylic acid methyl ester
    • AKOS022172477
    • EN300-1703224
    • 946604-99-5
    • Methyl 5-bromo-3-((t-butoxycarbonyl)amino)thiophene-2-carboxylate
    • methyl 5-bromo-3-{[(tert-butoxy)carbonyl]amino}thiophene-2-carboxylate
    • AS-37352
    • MFCD19441868
    • MDL: MFCD19441868
    • Inchi: 1S/C11H14BrNO4S/c1-11(2,3)17-10(15)13-6-5-7(12)18-8(6)9(14)16-4/h5H,1-4H3,(H,13,15)
    • InChI Key: OQCNMXAYFCAWPE-UHFFFAOYSA-N
    • SMILES: O=C(NC1=C(C(OC)=O)SC(Br)=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 334.98269g/mol
  • Monoisotopic Mass: 334.98269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 92.9Ų

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Pricemore >>

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methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane ;  1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  cooled
Reference
Preparation of macromolecule-supported thienoazepine derivatives for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  rt → -78 °C; 30 min, -78 °C
1.2 Reagents: 1,2-Dibromotetrafluorobenzene ;  1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -78 °C → rt
Reference
Preparation of azacyclyl-substituted arylthienopyrimidinones as melanin concentrating hormone receptor type I (MCH1R) antagonists.
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  30 min, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane ;  1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -78 °C → rt
Reference
Preparation of novel amino alcohol-substituted arylthienopyrimidinones, process for their preparation and their use as medicaments
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine ;  rt → 5 °C; 5 °C; rt; overnight, rt
Reference
Compound and method for preparing substituted [5,6]cyclic-4(3h)-pyrimidone compound from same
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  rt → 0 °C; 20 min, 0 °C; 15 h, rt
Reference
Preparation of substituted [5,6]cyclic-4(3H)-pyrimidinones as anticancer agents
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine ;  5 °C; overnight, rt
Reference
Compound with 3-amino-5-(3-fluoropyridin-4-yl)thiophene-2-carboxamide structure, its preparation method and application method for preparing substituted [5,6]cyclo-4(3H)-pyrimidinone compound by deprotection ring-closure reaction
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1.5 h, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane ;  -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Preparation of heterocyclic compounds as PARP1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane ;  1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  cooled
Reference
Preparation of thienoazepine immunoconjugates for treatment of cancer
, World Intellectual Property Organization, , ,

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Raw materials

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Preparation Products

Additional information on methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate

Methyl 5-Bromo-3-{(tert-Butoxy)carbonylamino}Thiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate, identified by the CAS number 946604-99-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and versatility in synthetic chemistry.

The structure of this compound consists of a thiophene ring, a bromine substituent at position 5, a tert-butoxycarbonyl (Boc) protected amino group at position 3, and a methyl ester group at position 2. The presence of these functional groups makes it highly amenable to further chemical modifications, enabling its use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of thiophene derivatives in drug design, particularly in the development of anti-cancer agents. The bromine substituent in this compound can act as a directing group for further substitution reactions, while the Boc protected amino group provides a site for potential bioconjugation or peptide coupling.

Moreover, the methyl ester group enhances the solubility of the compound, making it easier to handle in various synthetic procedures. The combination of these features positions this compound as a valuable building block in medicinal chemistry and materials science.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent protection of the amino group using tert-butyl carbamate (Boc). The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

Recent advancements in asymmetric synthesis have also been explored to prepare enantiomerically enriched versions of this compound, which could be beneficial for pharmacological studies requiring high enantioselectivity.

The application of this compound extends beyond pharmaceuticals; it has shown promise in the development of advanced materials such as organic semiconductors and sensors due to its conjugated thiophene system and functionalizable substituents.

In conclusion, methyl 5-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate represents a versatile platform for further chemical exploration and innovation across multiple disciplines.

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